Cas no 31293-09-1 (2-(5-methylpyridin-2-yl)ethanethioamide)

• Product Name: 2-(5-methylpyridin-2-yl)ethanethioamide
• CAS No: 31293-09-1
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 313377
• PubChem ID: 3038158
• Update Time: 2025-04-19

2-(5-methylpyridin-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanethioamide,5-methyl-
• 2-(5-methylpyridin-2-yl)ethanethioamide
• DTXSID20185207
• SCHEMBL11881395
• AG 42
• 2-Pyridineacetamide, 5-methylthio-
• AKOS040749932
• 2-(5-Methyl-2-pyridyl)thioacetamide
• BRN 0472460
• 31293-09-1
• 2-(5-methylsulfanylpyridin-2-yl)acetamide
• EN300-1866532
• 2-Pyridineethanethioamide, 5-methyl-
• 5-Methyl-2-pyridinethioacetamide
• 5-Methylthio-2-pyridineacetamide

• Inchi： 1S/C8H10N2S/c1-6-2-3-7(10-5-6)4-8(9)11/h2-3,5H,4H2,1H3,(H2,9,11)
• InChI Key： QHFPDQABYJTJIF-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(C)=CN=1)N

Computed Properties

• Exact Mass: 166.0566
• Monoisotopic Mass: 166.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 0.7

Experimental Properties

• Density: 1.183
• Boiling Point: 310.5°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.623
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines